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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-3-methoxybenzaldehyde is an aromatic organic compound with the chemical

formula C₈H₉NO₂. As a substituted benzaldehyde, it possesses amino and methoxy functional

groups, making it a valuable building block in the synthesis of various pharmaceutical and

chemical entities. Its physical properties are crucial for its handling, reaction optimization, and

incorporation into drug development pipelines. This guide provides a comprehensive overview

of the known and estimated physical properties of 2-Amino-3-methoxybenzaldehyde,

alongside relevant experimental protocols.

Core Physical Properties
Precise experimental data for 2-Amino-3-methoxybenzaldehyde is not extensively

documented in publicly available literature. However, based on data from commercial suppliers

and analogous compounds, we can summarize its key physical characteristics.
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Property Value Source/Notes

Molecular Formula C₈H₉NO₂ Calculated

Molecular Weight 151.16 g/mol Calculated

CAS Number 70127-96-7

Appearance Likely a solid
Based on related

aminobenzaldehydes

Purity ≥99%
As listed by commercial

suppliers[1]

Melting Point Not available

Data for the related 2-Amino-4-

methoxybenzaldehyde is not

available. 2-Hydroxy-3-

methoxybenzaldehyde melts at

44 °C.[2]

Boiling Point Not available

Data for the related 2-Amino-4-

methoxybenzaldehyde is not

available. 2-Hydroxy-3-

methoxybenzaldehyde boils at

268 °C.[2]

Density Not available

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[2]

Insoluble in water is expected

for similar aromatic

compounds.

Spectroscopic Data
While specific experimental spectra for 2-Amino-3-methoxybenzaldehyde are not readily

available in public databases, the expected spectral features can be inferred from the analysis

of related compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/product/2-amino-3-methoxybenzaldehyde
https://www.biocrick.com/2-Hydroxy-3-methoxybenzaldehyde-BCN0157.html
https://www.biocrick.com/2-Hydroxy-3-methoxybenzaldehyde-BCN0157.html
https://www.biocrick.com/2-Hydroxy-3-methoxybenzaldehyde-BCN0157.html
https://www.benchchem.com/product/b112917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Expected Features

¹H NMR
Signals corresponding to aldehydic, aromatic,

methoxy, and amino protons.

¹³C NMR
Signals for carbonyl carbon, aromatic carbons,

and methoxy carbon.

IR Spectroscopy

Characteristic peaks for N-H stretching (amine),

C=O stretching (aldehyde), C-O stretching

(ether), and aromatic C-H and C=C bonds.

Experimental Protocols
Synthesis of 2-Amino-3-methoxybenzaldehyde
A plausible synthetic route for 2-Amino-3-methoxybenzaldehyde can be adapted from

patented procedures for related compounds.[3] The synthesis generally involves the reduction

of a corresponding nitrobenzaldehyde.

Reaction Scheme:

2-Nitro-3-methoxybenzaldehyde

2-Amino-3-methoxybenzaldehyde

Reduction

Fe / HCl or H2, Pd/C

Click to download full resolution via product page

Figure 1. Synthetic pathway to 2-Amino-3-methoxybenzaldehyde.

Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve 2-nitro-3-methoxybenzaldehyde in a suitable solvent such as ethanol.
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Reduction: Add a reducing agent. A common method is the use of iron powder in the

presence of a catalytic amount of hydrochloric acid. Alternatively, catalytic hydrogenation

using hydrogen gas and a palladium-on-carbon catalyst can be employed.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture and filter off the solid catalyst.

Extraction: Neutralize the filtrate and extract the product with an organic solvent like ethyl

acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

Determination of Melting Point
The melting point of a solid organic compound is a key indicator of its purity.

Methodology:

Sample Preparation: Finely powder a small amount of dry 2-Amino-3-
methoxybenzaldehyde.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Measurement: Place the capillary tube in a melting point apparatus.

Heating: Heat the sample slowly, at a rate of 1-2 °C per minute, near the expected melting

point.

Observation: Record the temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid. The range between these

two temperatures is the melting range.

Determination of Solubility
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Understanding the solubility of a compound is essential for its use in various applications.

Methodology:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,

acetone, dichloromethane, hexane).

Measurement: To a test tube containing a small, measured amount of the solvent (e.g., 1

mL), add a small, known quantity of 2-Amino-3-methoxybenzaldehyde (e.g., 10 mg).

Observation: Stir or shake the mixture at a constant temperature and observe if the solid

dissolves completely.

Quantification: If the compound dissolves, incrementally add more solute until saturation is

reached. The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble,

insoluble) or quantitatively (e.g., in mg/mL).

Logical Relationships of Physical Properties
The physical properties of 2-Amino-3-methoxybenzaldehyde are interconnected and

influence its behavior in chemical and biological systems.
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Figure 2. Interrelation of physical and structural properties.

Conclusion
While a complete experimental dataset for the physical properties of 2-Amino-3-
methoxybenzaldehyde is not readily available in the public domain, this guide provides a

foundational understanding based on available information and data from analogous

compounds. For researchers and drug development professionals, it is recommended to obtain

a certificate of analysis from a commercial supplier or to perform in-house characterization to

ascertain the precise physical properties for any specific batch of this compound. The provided

experimental protocols offer a starting point for such characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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